4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole
4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole
ASP-2535 is a selective GlyT1 inhibitor.
Brand Name:
Vulcanchem
CAS No.:
374886-51-8
VCID:
VC0519521
InChI:
InChI=1S/C22H18N6O/c1-14(2)21-24-25-22(28(21)19-10-6-9-18-20(19)27-29-26-18)16-11-12-17(23-13-16)15-7-4-3-5-8-15/h3-14H,1-2H3
SMILES:
CC(C)C1=NN=C(N1C2=CC=CC3=NON=C32)C4=CN=C(C=C4)C5=CC=CC=C5
Molecular Formula:
C22H18N6O
Molecular Weight:
382.4 g/mol
4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole
CAS No.: 374886-51-8
Cat. No.: VC0519521
Molecular Formula: C22H18N6O
Molecular Weight: 382.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
![4-[3-(1-Methylethyl)-5-(6-phenyl-3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole - 374886-51-8](/images/no_structure.jpg)
Specification
| Description | ASP-2535 is a selective GlyT1 inhibitor. |
|---|---|
| CAS No. | 374886-51-8 |
| Molecular Formula | C22H18N6O |
| Molecular Weight | 382.4 g/mol |
| IUPAC Name | 4-[3-(6-phenylpyridin-3-yl)-5-propan-2-yl-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole |
| Standard InChI | InChI=1S/C22H18N6O/c1-14(2)21-24-25-22(28(21)19-10-6-9-18-20(19)27-29-26-18)16-11-12-17(23-13-16)15-7-4-3-5-8-15/h3-14H,1-2H3 |
| Standard InChI Key | FQGLDGKVKDPVLO-UHFFFAOYSA-N |
| SMILES | CC(C)C1=NN=C(N1C2=CC=CC3=NON=C32)C4=CN=C(C=C4)C5=CC=CC=C5 |
| Canonical SMILES | CC(C)C1=NN=C(N1C2=CC=CC3=NON=C32)C4=CN=C(C=C4)C5=CC=CC=C5 |
| Appearance | Solid powder |
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